Cas no 321531-38-8 (1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine)

• Product Name: 1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine
• CAS No: 321531-38-8
• MF: C₁₃H₁₅ClN₂O₃
• MW: 282.722802400589
• CID: 3054588
• PubChem ID: 711285
• Update Time: 2025-07-18

1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-nitrophenyl)(4-methylpiperidin-1-yl)methanone
• 1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine
• SR-01000453666-1
• Oprea1_866957
• 321531-38-8
• F1175-0231
• EU-0073780
• Z26491157
• UPCMLD0ENAT5712452:001
• STK056688
• AKOS000153365
• (4-chloro-3-nitrophenyl)-(4-methylpiperidin-1-yl)methanone
• Oprea1_151964
• SR-01000453666

• Inchi： 1S/C13H15ClN2O3/c1-9-4-6-15(7-5-9)13(17)10-2-3-11(14)12(8-10)16(18)19/h2-3,8-9H,4-7H2,1H3
• InChI Key： KJBHEBDGLZYWIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 282.0771200Da
• Monoisotopic Mass: 282.0771200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine

Introduction to 1-(4-chloro-3-nitrobenzoyl)-4-methylpiperidine and Its Significance in Modern Chemical Research

1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) is a compound with the CAS number 321531-38-8, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced chemical methodologies.

The molecular structure of 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) consists of a benzoyl group attached to a piperidine ring, with specific substituents that enhance its reactivity and biological activity. The presence of both chloro and nitro functional groups on the benzene ring contributes to its versatility in chemical transformations, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. The combination of the piperidine moiety and the benzoyl group provides a scaffold that is conducive to further functionalization, enabling the synthesis of complex molecules with targeted biological activities. This has led to its exploration as a precursor in the development of drugs for various therapeutic indications.

One of the most compelling aspects of 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) is its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes relevant to cancer therapy. The nitro group, in particular, has been found to enhance binding affinity and selectivity, making it an attractive moiety for drug design.

The chemical reactivity of 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) also makes it a valuable tool in synthetic chemistry. The chloro substituent on the benzene ring allows for nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This property has been utilized in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex organic molecules.

In addition to its synthetic utility, 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) has been investigated for its potential role in material science. The piperidine ring contributes to the compound's solubility and stability, making it suitable for applications in polymer chemistry and nanotechnology. Researchers have explored its incorporation into polymeric matrices to enhance material properties such as thermal stability and mechanical strength.

The pharmacological profile of 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) has been a focus of numerous studies aimed at understanding its mechanisms of action. Preclinical trials have demonstrated its efficacy in models of inflammation and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems has been particularly intriguing, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These advancements are crucial for scaling up production while maintaining environmental responsibility.

The future prospects for 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) are vast, with ongoing research exploring new derivatives and applications. The integration of computational chemistry techniques has accelerated the discovery process, allowing researchers to predict properties and optimize structures with greater precision. This interdisciplinary approach is essential for unlocking the full potential of this compound in drug discovery and material science.

In conclusion, 1-(4-chloro-3-nitrobenzoyl-4-methylpiperidine) stands as a testament to the innovative spirit of chemical research. Its unique properties make it a versatile tool for synthesizing bioactive molecules and advanced materials, with significant implications for medicine and technology. As research continues to evolve, this compound will undoubtedly play an increasingly important role in shaping the future of chemical science.